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Compound of Interest

Compound Name: Propyl benzoate
CAS No.: 2315-68-6
Cat. No.: B1220288
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of propyl benzoate, a significant organic
compound with applications ranging from flavoring and fragrance to cosmetics and
pharmaceuticals. This document consolidates its core chemical identifiers, physicochemical
properties, synthesis protocols, and safety information to support advanced research and
development activities.

Core Chemical Identifiers

Propyl benzoate is a benzoate ester resulting from the condensation of benzoic acid and
propanol.[1][2]

e CAS Number: 2315-68-6[3][4][5][6][7]
e |IUPAC Name: Propyl benzoate[2][3][4]

* Synonyms: n-Propyl benzoate, Benzoic acid propyl ester, Propyl benzenecarboxylate[2][3]

[4105][6](8]
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Physicochemical and Pharmacokinetic Data

A summary of the key quantitative properties of propyl benzoate is presented in the table
below. This data is essential for experimental design, formulation development, and safety

assessments.
Property Value Source
Molecular Formula C10H1202 [3B11415]116118]
Molar Mass 164.201 g/mol [3][4]
Appearance Colorless oily liquid with a 3]

nutty odor

Density 1.0230 g/cm3 at 20 °C [3]
Melting Point -51.6 °C [3]
Boiling Point 230 °C [3]
Flash Point 98 °C [3]
Solubility in Water Insoluble [3]

B Miscible with ethanol and
Solubility _ [3]
diethyl ether

LogP 3.01 [2]

Experimental Protocol: Synthesis of n-Propyl
Benzoate via Fischer Esterification

This section details a standard laboratory procedure for the synthesis of n-propyl benzoate.

Objective: To synthesize n-propyl benzoate from benzoic acid and n-propanol using sulfuric
acid as a catalyst.

Materials:

e Benzoic acid
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e n-Propanol

» Concentrated sulfuric acid

e Water

e Anhydrous magnesium sulfate

e Separatory funnel

¢ Reflux apparatus

Procedure:

e Set up a reflux apparatus.

e Add benzoic acid and n-propanol to the reaction flask.
o Carefully add a few drops of concentrated sulfuric acid to the mixture to act as a catalyst.
o Reflux the solution for approximately one hour.

 After reflux, allow the mixture to cool and then transfer it to a separatory funnel containing
water.

o The ester layer will initially float on top. Separate this layer.

e Wash the separated ester layer with additional water. The ester should now be the bottom
layer.

e Perform one final wash with water.

o Transfer the washed ester to a clean, dry container and add anhydrous magnesium sulfate
to remove any residual water.

Synthesis Workflow

The following diagram illustrates the key steps in the Fischer esterification synthesis of propyl
benzoate.
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Fischer Esterification of Propyl Benzoate

Quenching & Extraction Wit Drying Final Product:
(with Water) 9 (Anhydrous MgSO4) Propyl Benzoate

Reactants:
Benzoic Acid & n-Propanol

Catalyst:
Conc. Sulfuric Acid

Click to download full resolution via product page

Caption: Workflow for the synthesis of propyl benzoate.

Applications and Safety Considerations

Propyl benzoate is utilized as a synthetic flavoring agent in foods due to its nutty and sweet,
fruity taste.[1][3] It also possesses antimicrobial properties, leading to its use as a preservative
in cosmetics.[1][3] Natural occurrences of propyl benzoate have been noted in sweet cherries,
clove stems, and butter.[1][3]

From a safety perspective, propyl benzoate may cause skin and respiratory tract irritation.[9]
In case of contact, standard first aid measures should be followed, such as rinsing the affected
area with water.[10] It is recommended to use adequate ventilation and personal protective
equipment, such as gloves and safety glasses, when handling this compound.[9][10] The
toxicological properties of propyl benzoate have not been fully investigated.[9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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